Cas no 2222959-56-8 (2-(Methylsulfanyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: 2-(Methylsulfanyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 2222959-56-8
• MF: C₁₃H₂₀BNO₂S
• MW: 265.179402351379
• MDL: MFCD28714573
• CID: 5194164
• PubChem ID: 119031476
• Update Time: 2025-05-20

2-(Methylsulfanyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfanyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• 2-(Methylthio)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

• MDL： MFCD28714573
• Inchi： 1S/C13H20BNO2S/c1-12(2)13(3,4)17-14(16-12)9-6-7-10(15)11(8-9)18-5/h6-8H,15H2,1-5H3
• InChI Key： KDMYJXVILNWJLT-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1SC

Additional information on 2-(Methylsulfanyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

2-(Methylsulfanyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline: A Comprehensive Overview

The compound CAS No 2222959-56-8, also known as 2-(Methylsulfanyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and material engineering.

The name 2-(Methylsulfanyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline itself reveals key structural features of the molecule. The presence of the methylsulfanyl group (-SMe) at the 2-position of the aniline ring introduces specific electronic and steric effects, which are crucial for its reactivity and functionality. Additionally, the tetramethyl-substituted dioxaborolane moiety at the 4-position provides a boron-based functional group that can participate in various boron-mediated reactions, such as cross-coupling reactions.

Recent studies have highlighted the importance of such compounds in the development of advanced materials. For instance, researchers have explored the use of boron-containing aromatic compounds like this one in the synthesis of novel boron nitride nanomaterials. These materials exhibit exceptional thermal stability and mechanical strength, making them ideal for high-performance applications in aerospace and electronics.

In terms of synthesis, the preparation of 2-(Methylsulfanyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The introduction of the methylsulfanyl group is often achieved through a thiolation reaction, while the dioxaborolane moiety is incorporated via a boron-based coupling reaction. These steps require precise control over reaction conditions to ensure high yields and product purity.

The application of this compound extends beyond material science. In pharmacology, derivatives of this compound have been investigated for their potential as kinase inhibitors. The unique combination of sulfur and boron functionalities in this molecule allows for diverse interactions with biological systems, making it a promising candidate for drug discovery efforts.

Moreover, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing such compounds. Researchers are now focusing on catalytic processes that minimize waste and reduce energy consumption during production. This shift towards eco-friendly synthesis methods aligns with global efforts to promote sustainability in chemical manufacturing.

In conclusion, CAS No 2222959-56-8, or 2-(Methylsulfanyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, represents a cutting-edge compound with vast potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool in modern chemical research and development.